Cas no 119943-45-2 (7α-O-Methylmorroniside)

• Product Name: 7α-O-Methylmorroniside
• CAS No: 119943-45-2
• Molecular Formula: C₁₈H₂₈O₁₁
• Molecular Weight: 420.408
• CID: 2002334
• PubChem ID: 71451245

7α-O-Methylmorroniside Properties

Names and Identifiers

• (1S,3S,4aS,8S,8aS)-8-(beta-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-3-methoxy-1-methyl-1H,3H-pyrano[3,1-c]pyran-5-carboxylic acid methyl ester
• (7alpha)-7-O-methylmorroniside
• 7-O-Methyl morroniside
• 7alpha-O-methylmorroniside
• CHEMBL2152454
• AKOS040763371
• BDBM50279547
• F94033
• 119943-45-2
• 7??-O-Methylmorroniside
• 7alpha-O-Methylmorroniside

• InChIKey： IZODPOCIKVLNIL-BJTCBHOJSA-N
• Inchi： InChI=1S/C18H28O11/c1-7-12-8(4-11(24-2)27-7)9(16(23)25-3)6-26-17(12)29-18-15(22)14(21)13(20)10(5-19)28-18/h6-8,10-15,17-22H,4-5H2,1-3H3/t7-,8+,10+,11-,12+,13+,14-,15+,17-,18-/m0/s1
• SMILES： CC1C2C(CC(O1)OC)C(=COC2OC3C(C(C(C(O3)CO)O)O)O)C(=O)OC

Computed Properties

• Exact Mass: 420.16316171g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 420.16316171g/mol
• Heavy Atom Count: 29
• Complexity: 611
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds